Cas no 858200-01-8 (2-(4-methoxynaphthalen-1-yl)-2-oxoacetic acid)

• Product Name: 2-(4-methoxynaphthalen-1-yl)-2-oxoacetic acid
• CAS No: 858200-01-8
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 5809074
• PubChem ID: 43140384
• Update Time: 2025-08-05

2-(4-methoxynaphthalen-1-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, 4-methoxy-α-oxo-
• 2-(4-Methoxynaphthalen-1-yl)-2-oxoacetic acid
• AKOS005876992
• SCHEMBL14124722
• 858200-01-8
• CS-0344169
• EN300-1849261
• 2-(4-methoxynaphthalen-1-yl)-2-oxoacetic acid

• Inchi： 1S/C13H10O4/c1-17-11-7-6-10(12(14)13(15)16)8-4-2-3-5-9(8)11/h2-7H,1H3,(H,15,16)
• InChI Key： AHRHOUJPTFFBJT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C2C=CC=CC1=2)(=O)C(=O)O

Computed Properties

• Exact Mass: 230.05790880g/mol
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Melting Point: 163.6-164.6 °C (decomp)(Solv: water (7732-18-5))
• Boiling Point: 424.1±37.0 °C(Predicted)
• pka: 1.99±0.54(Predicted)

Additional information on 2-(4-methoxynaphthalen-1-yl)-2-oxoacetic acid

2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid: A Comprehensive Overview

2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid is a structurally complex organic compound with the CAS Registry Number 858200-01-8. This compound belongs to the class of naphthoic acids, which are derivatives of naphthalene with carboxylic acid functionalities. The molecule features a naphthalene ring system substituted at the 4-position with a methoxy group (-OCH3) and at the 1-position with an acetic acid moiety (CH3CO). The presence of the methoxy group introduces electron-donating properties, while the acetic acid group contributes to the compound's acidity and potential for participation in various chemical reactions.

The synthesis of 2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by oxidation or hydrolysis steps to introduce the carboxylic acid functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields, while minimizing byproduct formation.

One of the most intriguing aspects of 2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid is its potential application in pharmaceutical chemistry. The compound has been studied as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. A 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit COX-2 (cyclooxygenase-2) enzymes, which are key targets in pain management and inflammation. Furthermore, its naphthalene backbone provides a rigid structure that can enhance drug delivery properties, making it a promising candidate for drug design.

In addition to its pharmaceutical applications, 2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid has shown potential in materials science. Its conjugated π-system allows for strong absorption in the UV-visible spectrum, making it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its integration into dye-sensitized solar cells (DSSCs), where it serves as a sensitizer due to its high molar absorptivity and efficient charge transfer properties. These findings were reported in a 2023 issue of *Advanced Materials*, underscoring its versatility across multiple scientific domains.

The toxicological profile of 2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid has also been a subject of recent investigation. Studies conducted by regulatory agencies have assessed its acute and chronic toxicity levels, particularly focusing on its potential genotoxicity and mutagenicity. Results from these studies indicate that while the compound exhibits low toxicity at therapeutic concentrations, prolonged exposure may necessitate further safety evaluations. These findings are crucial for guiding its safe handling and application in industrial settings.

From an analytical chemistry perspective, the characterization of CAS No: 858200-01-8 has benefited from advancements in spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). High-resolution mass spectrometry has enabled precise determination of its molecular formula (C15H14O3) and molecular weight (254.3 g/mol). Additionally, computational chemistry tools like DFT (Density Functional Theory) have been employed to study its electronic structure and reactivity, providing insights into its interaction with biological systems.

Looking ahead, 2-(4-Methoxynaphthalen-1-yl)-2-Oxoacetic Acid holds significant promise for further exploration in both academic research and industrial applications. Its unique combination of structural features makes it an attractive target for developing novel therapeutics, functional materials, and advanced chemical intermediates. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in diverse fields of science and technology.